5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H18ClN3O3S/c1-10-8-11(2)18(17-10)7-6-16-22(19,20)14-9-12(15)4-5-13(14)21-3/h4-5,8-9,16H,6-7H2,1-3H3
• InChI Key: QRMPWRFLNNOXJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNS(=O)(=O)C2=C(C=CC(=C2)Cl)OC)C
• Molecular Formula: C14H18ClN3O3S
• Molecular Weight: 343.8 g/mol
• CAS No.: 1226446-21-4

Description

5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C14H18ClN3O3S and its molecular weight is 343.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Anti-HIV and Antifungal Activity : A series of benzenesulfonamides, closely related to 5-chloro-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-methoxybenzenesulfonamide, were synthesized and found to have in vitro anti-HIV and antifungal activities (Zareef et al., 2007).
• Antibacterial and Antifungal Activity : Other pyrazoline derivatives, including compounds bearing benzenesulfonamide moieties, were synthesized and exhibited notable antimicrobial activity against various bacteria and fungi (Hassan, 2013).

Anticancer Properties

• Anti-Breast Cancer Agent : A derivative of benzenesulfonamide, specifically synthesized for its potential anti-breast cancer properties, showed promising results in molecular docking and dynamic studies, indicating potential for development as an anti-breast cancer agent (Putri et al., 2021).
• Tyrosinase Inhibitor and Anticancer Potential : Another synthesized derivative exhibited tyrosinase enzyme inhibitory activity and has been proposed as a potential candidate for cancer treatment (Rahayu et al., 2022).

Photodynamic Therapy and Carbonic Anhydrase Inhibition

• Photodynamic Therapy for Cancer : A new zinc phthalocyanine derivative substituted with benzenesulfonamide showed high singlet oxygen quantum yield, indicating its potential as a photosensitizer for photodynamic therapy in cancer treatment (Pişkin et al., 2020).
• Carbonic Anhydrase Inhibitors : Novel [1,4]oxazepine-based primary sulfonamides, structurally related to benzenesulfonamides, demonstrated strong inhibition of human carbonic anhydrases, important for therapeutic applications (Sapegin et al., 2018).

Molecular Docking and Drug Design

• Molecular Docking in Anticancer Research : The molecular docking study of a synthesized pyrazoline compound revealed similarities to known anticancer drugs, suggesting its potential for development as an anti-breast cancer medication (Putri et al., 2021).